Cas no 20965-30-4 (Ethanol, 2-(phenylthio)-, acetate)
20965-30-4 structure
Product Name:Ethanol, 2-(phenylthio)-, acetate
CAS No:20965-30-4
MF:C10H14O3S
MW:214.281362056732
CID:238863
PubChem ID:71358383
Update Time:2025-04-19
Ethanol, 2-(phenylthio)-, acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethanol, 2-(phenylthio)-, acetate
- acetic acid,2-phenylsulfanylethanol
- Acetic acid--2-(phenylsulfanyl)ethan-1-ol (1/1)
- DTXSID40782393
- 20965-30-4
-
- Inchi： 1S/C8H10OS.C2H4O2/c9-6-7-10-8-4-2-1-3-5-8;1-2(3)4/h1-5,9H,6-7H2;1H3,(H,3,4)
- InChI Key： UIPRSVPAUXTPNM-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)CCO.OC(C)=O
Computed Properties
- Exact Mass: 214.06642
- Monoisotopic Mass: 214.06636548g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 110
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.8Ų
- XLogP3: 2.3
Experimental Properties
- PSA: 57.53
Ethanol, 2-(phenylthio)-, acetate Related Literature
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1. Cytotoxic compounds. Part XX. Reactions of the methanesulphonates of 2-aryl-2-(arylthio)ethanols and of 1-aryl-2-(arylthio)ethanols with nucleophilesAfarin Behzadi,Leonard N. Owen J. Chem. Soc. Perkin Trans. 1 1974 2287
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2. Regioselective synthesis of hydroxy sulphides via trifluoroacetoxysulphenylation of derivatives of allylic alcoholsZakaria K. M. Abd El Samii,Mohamed I. Al Ashmawy,John M. Mellor J. Chem. Soc. Perkin Trans. 1 1988 2509
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